molecular formula C18H13N3O2 B8647712 Methyl 1-(cinnolin-4-yl)-1H-indole-3-carboxylate CAS No. 649551-05-3

Methyl 1-(cinnolin-4-yl)-1H-indole-3-carboxylate

Cat. No.: B8647712
CAS No.: 649551-05-3
M. Wt: 303.3 g/mol
InChI Key: DZSAEZDVSUPBFW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 1-(cinnolin-4-yl)-1H-indole-3-carboxylate is a useful research compound. Its molecular formula is C18H13N3O2 and its molecular weight is 303.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

649551-05-3

Molecular Formula

C18H13N3O2

Molecular Weight

303.3 g/mol

IUPAC Name

methyl 1-cinnolin-4-ylindole-3-carboxylate

InChI

InChI=1S/C18H13N3O2/c1-23-18(22)14-11-21(16-9-5-3-6-12(14)16)17-10-19-20-15-8-4-2-7-13(15)17/h2-11H,1H3

InChI Key

DZSAEZDVSUPBFW-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CN(C2=CC=CC=C21)C3=CN=NC4=CC=CC=C43

Origin of Product

United States

Synthesis routes and methods I

Procedure details

1 mmol (175 mg) of 1H-indole-3-carboxylic acid methyl ester, 1.1 mmol (181 mg) of 4-chloro-cinnoline and 1.2 mmol (390 mg) of Cs2CO3 are suspended in 3 ml of dry DMF. The mixture is stirred for 60 h at 80° C. under argon, allowed to cool to room temperature, and diluted with water (20 ml). Part of the product precipitates and is filtered off, the filtrate is extracted twice with ethyl acetate (20 ml portions). The combined extracts are dried over anhydrous Na2SO4 and evaporated. The residue is combined with the precipitate and purified by prep. HPLC to yield 1-(cinnolin-4-yl)-1H-indole-3-carboxylic acid methyl ester (MS molpeak 304 (M+H, electrospray ionization)) as an off-white foam after freeze-drying.
Quantity
175 mg
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reactant
Reaction Step One
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181 mg
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reactant
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Cs2CO3
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390 mg
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reactant
Reaction Step Three
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3 mL
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solvent
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20 mL
Type
solvent
Reaction Step Five

Synthesis routes and methods II

Procedure details

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